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Compound of Interest

Compound Name: MSC2530818
Cat. No.: B15589185
Get Quote

Audience: Researchers, scientists, and drug development professionals.
Introduction

MSC2530818 is a potent and selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8) with an
IC50 of 2.6 nM.[1][2] It has demonstrated excellent kinase selectivity, cellular potency, and oral
bioavailability, making it a valuable tool for cancer research.[3][4][5][6][7] Understanding the
long-term stability of MSC2530818 in solution is critical for ensuring the accuracy and
reproducibility of experimental results, as well as for the development of potential therapeutic
formulations. This document provides a summary of the known solubility and stability
information for MSC2530818 and offers detailed protocols for researchers to assess its long-
term stability in various solvent systems.

Chemical Properties of MSC2530818
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Property Value

Chemical Formula C18H17CIN4O[2][3]
Molecular Weight 340.81 g/mol [2][3]
CAS Number 1883423-59-3[1][3]

[(2S)-2-(4-Chlorophenyl)pyrrolidin-1-yl]-(3-

IUPAC Name methyl-1H-pyrazolo[3,4-b]pyridin-5-
yl)methanone[3]

Appearance Solid powder[2][3]

Purity >98% by HPLC[2][3]

Solubility and Stock Solution Stability

Accurate assessment of long-term stability begins with proper solubilization and storage of
stock solutions. The solubility of MSC2530818 has been determined in several common
laboratory solvents.

Solubility Data

Solvent Solubility

DMF 30 mg/mL[8]

DMSO 15 mg/mL, 68 mg/mL[8][9]
Ethanol 10 mg/mL][8]

DMF:PBS (pH 7.2) (1:1) 0.50 mg/mL][8]

Water Insoluble[9]

Storage of Solid and Stock Solutions

e Solid Powder: Stable for months at room temperature, or for up to 3 years at -20°C.[3][9] For
short-term storage, 0-4°C is also acceptable.[2]

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.medkoo.com/products/10958
https://chemgood.com/product/401
https://www.medkoo.com/products/10958
https://chemgood.com/product/401
https://www.medchemexpress.com/MSC2530818.html
https://chemgood.com/product/401
https://chemgood.com/product/401
https://www.medkoo.com/products/10958
https://chemgood.com/product/401
https://www.medkoo.com/products/10958
https://chemgood.com/product/401
https://www.benchchem.com/product/b15589185/docs?utm_src=pdf-body#application-note-long-term-stability-of-msc2530818-in-solution
https://www.caymanchem.com/product/29669/msc2530818
https://www.caymanchem.com/product/29669/msc2530818
https://www.selleckchem.com/products/msc2530818.html
https://www.caymanchem.com/product/29669/msc2530818
https://www.caymanchem.com/product/29669/msc2530818
https://www.selleckchem.com/products/msc2530818.html
https://chemgood.com/product/401
https://www.selleckchem.com/products/msc2530818.html
https://www.medkoo.com/products/10958
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Stock Solutions: To minimize degradation from repeated freeze-thaw cycles, it is
recommended to aliquot stock solutions into single-use volumes.[9] Stored in this manner,
stock solutions are stable for up to 1 month at -20°C or up to 1 year at -80°C in a suitable
solvent like DMSO.[9]

Protocols for Long-Term Stability Assessment

The following protocols are based on established guidelines for stability testing of small
molecules and can be adapted to specific experimental needs.[10][11][12]

Experimental Workflow for Stability Testing

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.selleckchem.com/products/msc2530818.html
https://www.selleckchem.com/products/msc2530818.html
https://www.benchchem.com/pdf/Application_Note_Protocol_for_Assessing_the_Stability_of_RO_3_in_Solution.pdf
https://www.stabilitystudies.in/how-to-conduct-stability-studies-for-small-molecule-drugs/
https://www.pharmtech.com/view/stability-testing-small-molecule-clinical-trial-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

4 )

Preparation
Prepare MSC2530818 Solution
in Desired Solvent
Aliquot into Vials

Gnalyze Time 0 Samples (HPLCD
- J

Room Temperature
(25°C /1 60% RH)

Stora;e Conditions

B = =

4 )

Time-Point Analvis
A\

Withdraw Samples at
Pre-defined Time Points

y

Analyze by Stability-Indicating
HPLC Method

,

Quantify Remaining MSC2530818
& Degradation Products

- J

Stability Report

Compile Data & Determine Shelf-Life

Click to download full resolution via product page

Caption: Workflow for assessing the long-term stability of MSC2530818 in solution.
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Protocol 1: Long-Term and Accelerated Stability Study

This study aims to determine the stability of MSC2530818 under typical storage conditions over

an extended period.

Materials:

MSC2530818 solid powder

HPLC-grade solvents (e.g., DMSO, Ethanol, buffered solutions)
Volumetric flasks and pipettes

HPLC vials with inert caps

Stability chambers with controlled temperature and humidity

Validated stability-indicating HPLC-UV method

Procedure:

Solution Preparation: Prepare a stock solution of MSC2530818 in the desired solvent at a
known concentration (e.g., 1 mg/mL).

Aliquoting: Distribute the solution into appropriately labeled HPLC vials.

Time 0 Analysis: Immediately analyze three vials to establish the initial concentration and
purity.

Storage: Place the remaining vials into stability chambers under the conditions outlined in
the table below.

Time-Point Analysis: At each specified time point (e.g., 1, 3, 6, 12 months), withdraw three
vials from each storage condition.

Equilibration: Allow the vials to equilibrate to room temperature before analysis.

HPLC Analysis: Analyze the samples using a validated stability-indicating HPLC method to
quantify the remaining percentage of MSC2530818 and detect any degradation products.
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Example Storage Conditions and Time Points:

Time Points

Storage Condition Temperature Relative Humidity

(Months)
Long-Term 25°C +2°C 60% + 5% RH 0,3,6,9,12,18, 24
Intermediate 30°C £ 2°C 65% + 5% RH 0,3,6,9, 12
Accelerated 40°C £ 2°C 75% + 5% RH 0,3,6
Refrigerated 5°C £ 3°C N/A 0,3,6,9, 12,18, 24
Frozen -20°C £ 5°C N/A 0,3,6,12,24

Protocol 2: Forced Degradation (Stress Testing)

Forced degradation studies are essential for identifying potential degradation products and
establishing the degradation pathways of a compound.[10][13]

Procedure: Prepare solutions of MSC2530818 (e.g., 0.1 mg/mL) and subject them to the
following stress conditions. Analyze samples at various time points (e.g., 0, 2, 6, 12, 24 hours)
by HPLC.

e Acid Hydrolysis: Add 0.1 M HCI to the MSC2530818 solution. Incubate at 60°C. Neutralize
with NaOH before analysis.

e Base Hydrolysis: Add 0.1 M NaOH to the solution. Incubate at 60°C. Neutralize with HCI
before analysis.

o Oxidative Degradation: Add 3% H20:2 to the solution. Store at room temperature, protected
from light.

o Thermal Degradation: Incubate the solution at an elevated temperature (e.g., 70°C),
protected from light.

o Photostability: Expose the solution to light conditions as specified in ICH Q1B guidelines. A
control sample should be wrapped in aluminum foil.
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Data Presentation (Template)

The results from the stability studies should be compiled into clear, organized tables to facilitate

analysis.

Table for Long-Term Stability Data:

% Initial Appearance of
) ] o MSC2530818 Degradation
Time Point Storage Condition .
Remaining (Mean * Products (% Peak
SD) Area)
0 100% None Detected
3 Months 25°C/60% RH

40°C / 75% RH

5°C

6 Months

25°C/60% RH

40°C/ 75% RH

5°C

Potential Degradation Pathway

While specific degradation pathways for MSC2530818 have not been published, a hypothetical
pathway can be proposed based on its chemical structure. The amide bond is a common site

for hydrolysis under acidic or basic conditions.

MSC2530818
(C18H17CIN4O)

Amide Hydrolysis Amide Hydrolysis

(H+ or OH-) (H+ or OH-)

628)-2-(4-ChIorophenyl)pyrrolidin9 G-Methyl-lH-pyrazolo[3,4-b]pyridine-5-carboxylic aci(D
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Caption: Hypothetical degradation of MSC2530818 via amide bond hydrolysis.
Conclusion

MSC2530818 is a stable compound when stored appropriately as a solid or as a frozen stock
solution. However, its long-term stability in various experimental solutions at different
temperatures has not been extensively reported. Researchers should perform stability studies,
as outlined in this document, to ensure the integrity of the compound in their specific
experimental setups. The provided protocols offer a framework for generating robust stability
data, which is crucial for the reliable application of MSC2530818 in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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